2-Chloro-1-(oxan-4-yl)ethan-1-one

• IUPAC Name: 2-chloro-1-(oxan-4-yl)ethanone
• InChI: InChI=1S/C7H11ClO2/c8-5-7(9)6-1-3-10-4-2-6/h6H,1-5H2
• InChI Key: OREASYJLRUTGTC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(=O)CCl
• Molecular Formula: C7H11ClO2
• Molecular Weight: 162.61 g/mol
• CAS No.: 1537276-84-8

Description

2-Chloro-1-(oxan-4-yl)ethan-1-one is a chloroacetyl derivative featuring a tetrahydropyran (oxane) ring substituted at the 4-position. Its molecular formula is C₇H₁₁ClO₂, with a molecular weight of 162.62 g/mol. The compound consists of a ketone group adjacent to a chlorine atom, making it a reactive intermediate in organic synthesis. The oxane ring contributes to its stereoelectronic properties, influencing solubility and reactivity in comparison to simpler aliphatic or aromatic analogs.

Biological Activity

2-Chloro-1-(oxan-4-yl)ethan-1-one is a compound that has gained attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article delves into the biological properties of this compound, summarizing key findings from various studies and presenting data in tabular formats for clarity.

Chemical Structure and Properties

The molecular formula of 2-Chloro-1-(oxan-4-yl)ethan-1-one is C7H13ClO2. It features a chloro group and an oxane ring, contributing to its reactivity and interaction with biological targets. The hydroxyl functionality enhances its solubility, facilitating interaction with various biological systems.

Antimicrobial Activity

Research has demonstrated that 2-Chloro-1-(oxan-4-yl)ethan-1-one exhibits significant antimicrobial properties. The compound disrupts the integrity of microbial cell membranes, leading to cell lysis. The following table summarizes its efficacy against various microorganisms:

Microorganism Type	Activity	Reference
Gram-positive	Effective against Staphylococcus aureus
Gram-negative	Active against Escherichia coli
Fungi	Inhibitory effects on Candida species

Anticancer Potential

In addition to its antimicrobial properties, 2-Chloro-1-(oxan-4-yl)ethan-1-one has been investigated for its anticancer effects. Preliminary studies indicate that it may inhibit cancer cell proliferation by inducing cell cycle arrest. The following data illustrates its impact on SW480 colon cancer cells:

Time Point (h)	Percentage of Cells in G0/G1 Phase	Reference
24	71%
48	68%
72	66%

These findings suggest that the compound may influence cellular pathways critical for cancer cell survival, potentially through mechanisms involving apoptosis induction.

The biological activity of 2-Chloro-1-(oxan-4-yl)ethan-1-one can be attributed to its interactions with specific molecular targets. It may modulate enzyme activities and affect cellular pathways essential for microbial survival and cancer cell proliferation. The disruption of membrane integrity in microorganisms and inhibition of key regulatory proteins in cancer cells are central to its mechanism.

Case Studies and Research Findings

Several case studies have further elucidated the biological activity of this compound. For instance, a study examining its effects on bacterial strains highlighted notable antibacterial activity against both Gram-positive and Gram-negative bacteria. Additionally, another investigation into its anticancer properties revealed promising results in inhibiting tumor growth in animal models.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural and functional differences between 2-chloro-1-(oxan-4-yl)ethan-1-one and related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Applications	References
2-Chloro-1-(oxan-4-yl)ethan-1-one	C₇H₁₁ClO₂	162.62	Oxane (tetrahydropyran) ring	Intermediate for heterocyclic synthesis; potential drug candidate
2-Chloro-1-(5-chlorofuran-2-yl)ethan-1-one	C₆H₄Cl₂O₂	179.00	Dichlorinated furan ring	Building block for agrochemicals and pharmaceuticals
2-Chloro-1-(4-cyclohexylphenyl)ethan-1-one	C₁₄H₁₇ClO	236.74	Cyclohexylphenyl group	Lipophilic intermediate for materials science
2-Chloro-1-(4-hydroxyphenyl)ethan-1-one	C₈H₇ClO₂	170.59	Hydroxyphenyl group	Antimicrobial agent precursor; photolabile protecting group
2-Chloro-1-(3-methyl-1,2-oxazol-4-yl)ethan-1-one	C₆H₆ClNO₂	159.57	Methyl-oxazole ring	Bioactive molecule synthesis (e.g., kinase inhibitors)

Key Findings:

Reactivity :

• The oxane ring in 2-chloro-1-(oxan-4-yl)ethan-1-one enhances solubility in polar solvents compared to lipophilic analogs like 2-chloro-1-(4-cyclohexylphenyl)ethan-1-one .
• Chloroacetyl derivatives with heterocyclic substituents (e.g., furan, oxazole) exhibit higher electrophilicity, favoring nucleophilic substitution reactions in drug discovery pipelines .

Biological Activity: Hydroxyphenyl analogs (e.g., 2-chloro-1-(4-hydroxyphenyl)ethan-1-one) show notable antimicrobial activity due to phenolic groups, whereas oxane-ring derivatives lack direct biological data but are hypothesized to act as prodrugs .

Synthetic Utility: 2-Chloro-1-(oxan-4-yl)ethan-1-one can serve as a scaffold for spirocyclic compounds, as seen in 2-chloro-1-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}ethan-1-one, which is used in neuropharmacology research . Cyclohexylphenyl derivatives are preferred in materials science for their thermal stability and non-polar characteristics .